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Compound of Interest

Compound Name: GSK137647A

Cat. No.: B1672352

Introduction

GSK137647A is a potent and selective agonist for the free fatty acid receptor 4 (FFA4), also
known as GPR120.[1][2][3][4][5] This G protein-coupled receptor is involved in various
physiological processes, including the regulation of glucose homeostasis, anti-inflammatory
responses, and insulin secretion. Accurate and consistent preparation of GSK137647A stock
solutions is critical for obtaining reliable and reproducible results in preclinical research and
drug development. This document provides detailed protocols for the preparation, storage, and
handling of GSK137647A stock solutions for in vitro and in vivo applications.

Chemical Properties

A summary of the key chemical properties of GSK137647A is presented in the table below.

Property Value Reference
Molecular Weight 305.39 g/mol

Formula C16H19NO3S

CAS Number 349085-82-1

Appearance Crystalline solid

Purity =99%
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Solubility Data

GSK137647A is insoluble in water but soluble in organic solvents such as Dimethyl Sulfoxide
(DMSO) and ethanol. It is crucial to use fresh, anhydrous DMSO as the compound's solubility
can be reduced by moisture.

Molar
Solvent Solubility Concentration Notes Reference
(approx.)
Use fresh,
DMSO >121.6 mg/mL ~398 mM moisture-free
DMSO.
Moisture-
absorbing DMSO
DMSO 61 mg/mL ~199.74 mM
reduces
solubility.
Use newly
DMSO =100 mg/mL ~327.45 mM opened DMSO
for best results.
Ultrasonic
Ethanol >9.49 mg/mL ~31 mM assistance may
be required.
Ethanol 10 mg/mL ~32.7 mM -
Soluble to 50
Ethanol - -
mM

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of GSK137647A in DMSO, a
common starting concentration for in vitro assays.

Materials:
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GSK137647A powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Procedure:

Equilibration: Allow the vial of GSK137647A powder to equilibrate to room temperature for at
least one hour before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh the
desired amount of GSK137647A powder. For 1 mL of a 10 mM solution, you will need 3.054
mg (Molecular Weight = 305.39 g/mol ).

Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the GSK137647A powder. For a 10 mM solution, add 1 mL of DMSO for every
3.054 mg of powder.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

Aliquotting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C for long-term storage.
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Caption: Workflow for preparing GSK137647A stock solution.

Storage and Stability

Proper storage is essential to maintain the activity of GSK137647A.
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e Solid Powder: Store the solid compound at -20°C for up to 3 years. Short-term storage at
4°C for a few weeks is also acceptable. The product is stable for several weeks at ambient

temperature during shipping.
e Stock Solutions:

o In DMSO, stock solutions can be stored at -80°C for up to 2 years or at -20°C forup to 1

year.

o Some sources suggest shorter stability, with storage at -80°C for 6 months and at -20°C

for 1 month.

o Itis recommended to prepare fresh solutions for optimal results and avoid long-term

storage of solutions.

Mechanism of Action: FFA4/GPR120 Signaling

GSK137647A is a selective agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120). Upon
binding, it activates the Gag/11 subunit of the G protein complex. This leads to the activation of
phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)
into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of
intracellular calcium (Ca?*) from the endoplasmic reticulum, leading to various downstream
cellular responses, including the secretion of glucagon-like peptide-1 (GLP-1) and insulin.

GSK137647A Signaling Pathway

FFA4IGPR120 activates activates
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Caption: Simplified FFA4/GPR120 signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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